Cas no 68254-63-7 (N-Ethyl-3-pyridinecarboxamide 1-oxide)

N-Ethyl-3-pyridinecarboxamide 1-oxide is a heterocyclic compound featuring a pyridine N-oxide moiety with an ethylamide substituent at the 3-position. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and agrochemical research. The N-oxide group enhances polarity, improving water solubility and facilitating interactions in biological systems. Its amide functionality offers stability while allowing further derivatization. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing nicotinic acetylcholine receptor modulators. Its well-defined chemical properties ensure reproducibility in synthetic applications, making it a reliable choice for medicinal chemistry and material science studies.
N-Ethyl-3-pyridinecarboxamide 1-oxide structure
68254-63-7 structure
Product Name:N-Ethyl-3-pyridinecarboxamide 1-oxide
CAS No:68254-63-7
MF:C8H10N2O2
MW:166.177201747894
CID:4762181
PubChem ID:88987077
Update Time:2026-02-26

N-Ethyl-3-pyridinecarboxamide 1-oxide Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-3-pyridinecarboxamide 1-oxide
    • SCHEMBL12955220
    • 3-(Ethylcarbamoyl)pyridine 1-oxide
    • 68254-63-7
    • 3-(ethylcarbamoyl)pyridin-1-ium-1-olate
    • F75111
    • Inchi: 1S/C8H10N2O2/c1-2-9-8(11)7-4-3-5-10(12)6-7/h3-6H,2H2,1H3,(H,9,11)
    • InChI Key: SAVLXRIBLGVLCH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=C[N+](=C1)[O-])NCC

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 54.6

N-Ethyl-3-pyridinecarboxamide 1-oxide Pricemore >>

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Additional information on N-Ethyl-3-pyridinecarboxamide 1-oxide

N-Ethyl-3-pyridinecarboxamide 1-Oxide: A Comprehensive Overview

N-Ethyl-3-pyridinecarboxamide 1-Oxide, also known by its CAS number 68254-63-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. Its applications span across various domains, including drug development, agrochemicals, and materials science.

The chemical structure of N-Ethyl-3-pyridinecarboxamide 1-Oxide is characterized by a pyridine ring with a carboxamide group at the 3-position and an ethyl substituent on the nitrogen atom. The presence of the oxo group (1-Oxide) introduces interesting electronic properties, making it a versatile molecule for various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable advancements in the study of N-Ethyl-3-pyridinecarboxamide 1-Oxide is its role in catalytic processes. Researchers have discovered that this compound can act as an efficient catalyst in asymmetric synthesis, enabling the production of enantiomerically enriched compounds. This property has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In addition to its catalytic applications, N-Ethyl-3-pyridinecarboxamide 1-Oxide has been explored for its potential in agrochemicals. Studies have shown that this compound exhibits promising activity against various plant pathogens, making it a candidate for the development of new fungicides and insecticides. Its ability to interact with specific molecular targets in pests and pathogens underscores its potential as an environmentally friendly alternative to traditional chemicals.

The synthesis of N-Ethyl-3-pyridinecarboxamide 1-Oxide has also been optimized in recent years. Traditional methods involved multi-step processes with low yields, but advancements in green chemistry have led to more efficient and sustainable synthetic routes. These improvements not only reduce production costs but also minimize environmental impact, aligning with global efforts toward sustainable development.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of N-Ethyl-3-pyridinecarboxamide 1-Oxide. Using advanced quantum mechanical models, researchers have been able to predict its reactivity under various conditions, facilitating its application in complex chemical transformations. This computational approach has significantly accelerated the discovery process for new materials and drugs.

In conclusion, N-Ethyl-3-pyridinecarboxamide 1-Oxide (CAS No: 68254-63-7) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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